Cas no 2137590-97-5 (7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine)
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine Chemical and Physical Properties
Names and Identifiers
-
- 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine
-
- MDL: MFCD30727033
- Inchi: 1S/C12H21NO2/c1-14-12-11(4-2-3-7-13-12)10-5-8-15-9-6-10/h10-11H,2-9H2,1H3
- InChI Key: SMOSJIORUHBOMN-UHFFFAOYSA-N
- SMILES: N1=C(OC)C(C2CCOCC2)CCCC1
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-332156-0.05g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 0.05g |
$245.0 | 2023-09-04 | |
| Enamine | EN300-332156-0.1g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 0.1g |
$366.0 | 2023-09-04 | |
| Enamine | EN300-332156-0.25g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 0.25g |
$524.0 | 2023-09-04 | |
| Enamine | EN300-332156-0.5g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 0.5g |
$824.0 | 2023-09-04 | |
| Enamine | EN300-332156-1.0g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-332156-2.5g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 2.5g |
$2071.0 | 2023-09-04 | |
| Enamine | EN300-332156-5.0g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 5.0g |
$3065.0 | 2023-02-23 | |
| Enamine | EN300-332156-10.0g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 10.0g |
$4545.0 | 2023-02-23 | |
| Enamine | EN300-332156-1g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 1g |
$1057.0 | 2023-09-04 | |
| Enamine | EN300-332156-5g |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine |
2137590-97-5 | 95% | 5g |
$3065.0 | 2023-09-04 |
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine
Introduction to 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine (CAS No. 2137590-97-5)
7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine (CAS No. 2137590-97-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines, which are seven-membered heterocyclic compounds containing one nitrogen atom. The unique structural features of 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine, including the methoxy and oxan substituents, contribute to its distinct chemical and biological properties.
The chemical structure of 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine is characterized by a tetrahydroazepine core with a methoxy group at the 7-position and an oxan (tetrahydropyran) ring at the 6-position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. The oxan ring, in particular, is known for its ability to enhance the lipophilicity and membrane permeability of molecules, which is crucial for drug delivery and cellular uptake.
Recent studies have highlighted the potential therapeutic applications of 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine has also shown potential as an antitumor agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine could be further developed as a novel anticancer drug.
The pharmacokinetic properties of 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine have also been investigated. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable pharmacokinetic profiles in animal models. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These properties make it suitable for further development into drug formulations for both oral and parenteral administration.
Synthesis of 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine has been optimized using modern synthetic methods. One common approach involves the cyclization of an appropriate amine precursor with a suitable electrophile followed by functional group modifications to introduce the methoxy and oxan substituents. Recent advancements in catalytic methods have further improved the efficiency and yield of these synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the tetrahydroazepine core efficiently.
The safety profile of 7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.
In conclusion, 7-methoxy-6-(oxan-4-y l)-3 , 4 , 5 , 6 -tet rahydro - 2 H - az ep ine strong > ( CAS No .< strong > 2137590 - 97 - 5 strong >) represents a promising compound with diverse therapeutic potentials . Its unique chemical structure , favorable pharmacokinetic properties , and demonstrated biological activities make it an attractive candidate for further research and development in medicinal chemistry . Ongoing studies are expected to uncover additional applications and optimize its use in various medical fields . p > article > response >
2137590-97-5 (7-methoxy-6-(oxan-4-yl)-3,4,5,6-tetrahydro-2H-azepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)